Cas no 1565553-84-5 (6-methoxyhexane-2,3,5-trione)

• Product Name: 6-methoxyhexane-2,3,5-trione
• CAS No: 1565553-84-5
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5871720
• PubChem ID: 104539618
• Update Time: 2025-10-23

6-methoxyhexane-2,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 6-methoxyhexane-2,3,5-trione
• 1565553-84-5
• EN300-1126299

• Inchi： 1S/C7H10O4/c1-5(8)7(10)3-6(9)4-11-2/h3-4H2,1-2H3
• InChI Key： NXFFZWKFCGGJSZ-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(C(C)=O)=O)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.4Ų

Additional information on 6-methoxyhexane-2,3,5-trione

Comprehensive Analysis of 6-Methoxyhexane-2,3,5-trione (CAS No. 1565553-84-5): Properties, Applications, and Industry Insights

In the realm of organic chemistry, 6-methoxyhexane-2,3,5-trione (CAS No. 1565553-84-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its methoxy and trione functional groups, serves as a critical intermediate in pharmaceutical synthesis, agrochemical development, and specialty materials. Researchers and industry professionals frequently search for "6-methoxyhexane-2,3,5-trione uses" or "CAS 1565553-84-5 synthesis," reflecting its growing relevance in scientific and industrial workflows.

The molecular structure of 6-methoxyhexane-2,3,5-trione features a hexane backbone with three ketone groups (at positions 2, 3, and 5) and a methoxy substituent at position 6. This arrangement imparts distinct reactivity, making it valuable for cross-coupling reactions and carbonyl chemistry. Recent studies highlight its role in synthesizing bioactive molecules, aligning with the trending search query "6-methoxyhexane-2,3,5-trione in drug discovery." Its stability under mild conditions further enhances its utility in green chemistry initiatives, a hot topic in 2024.

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In conclusion, 6-methoxyhexane-2,3,5-trione (CAS No. 1565553-84-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across sectors—from life sciences to sustainable materials—ensures its enduring relevance. As searches for "6-methoxyhexane-2,3,5-trione safety data" and "future prospects of trione compounds" rise, this compound remains a focal point for scientific advancement and industrial application.